Cas no 872430-42-7 (N-{2-[(carbamoylmethyl)sulfanyl]phenyl}-5,6-dichloropyridine-3-carboxamide)

• Product Name: N-{2-[(carbamoylmethyl)sulfanyl]phenyl}-5,6-dichloropyridine-3-carboxamide
• CAS No: 872430-42-7
• MF: C₁₄H₁₁Cl₂N₃O₂S
• MW: 356.227039575577
• CID: 5682223
• PubChem ID: 8106216
• Update Time: 2025-06-03

N-{2-[(carbamoylmethyl)sulfanyl]phenyl}-5,6-dichloropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS001146424
• AB00744848-01
• EN300-26596602
• N-{2-[(carbamoylmethyl)sulfanyl]phenyl}-5,6-dichloropyridine-3-carboxamide
• Z91114819
• 872430-42-7
• N-[2-(2-amino-2-oxoethyl)sulfanylphenyl]-5,6-dichloropyridine-3-carboxamide

• Inchi： 1S/C14H11Cl2N3O2S/c15-9-5-8(6-18-13(9)16)14(21)19-10-3-1-2-4-11(10)22-7-12(17)20/h1-6H,7H2,(H2,17,20)(H,19,21)
• InChI Key： PXXQQSWHVLDGAD-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC1C=CC=CC=1SCC(N)=O)=O)Cl

Computed Properties

• Exact Mass: 354.9949032g/mol
• Monoisotopic Mass: 354.9949032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{2-[(carbamoylmethyl)sulfanyl]phenyl}-5,6-dichloropyridine-3-carboxamide

N-{2-[(Carbamoylmethyl)sulfanyl]phenyl}-5,6-dichloropyridine-3-carboxamide: A Comprehensive Overview

N-{2-[(Carbamoylmethyl)sulfanyl]phenyl}-5,6-dichloropyridine-3-carboxamide, also known by its CAS number 872430-42-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a pyridine ring substituted with chlorine atoms at positions 5 and 6, a carboxamide group at position 3, and a sulfanylphenyl group attached to the nitrogen atom of the carboxamide. The presence of these functional groups contributes to its versatility and reactivity.

Recent studies have highlighted the importance of sulfanylphenyl groups in modulating the electronic properties of aromatic compounds, which can enhance their bioavailability and pharmacokinetic profiles. In the case of N-{2-[(Carbamoylmethyl)sulfanyl]phenyl}-5,6-dichloropyridine-3-carboxamide, the sulfanyl group plays a crucial role in stabilizing the molecule's conformation and improving its solubility in polar solvents. This makes it an attractive candidate for use in drug delivery systems and as a precursor in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, amide formation, and chlorination reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets stringent quality control standards. The use of advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry has been instrumental in confirming the compound's identity and purity.

In terms of biological activity, N-{2-[(Carbamoylmethyl)sulfanyl]phenyl}-5,6-dichloropyridine-3-carboxamide has shown promise as an inhibitor of certain enzyme pathways involved in inflammatory responses. Preclinical studies have demonstrated its ability to suppress cytokine production in vitro, suggesting potential applications in the treatment of autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its selectivity for specific targets minimizes off-target effects, which is a critical factor in drug development.

The structural features of this compound also make it an ideal substrate for further chemical modifications. For instance, the chlorinated pyridine ring can be subjected to various substitution reactions to introduce additional functional groups or alter its electronic properties. Such modifications could lead to the discovery of novel bioactive molecules with enhanced efficacy and reduced toxicity.

From an environmental perspective, understanding the degradation pathways of N-{2-[(Carbamoylmethyl)sulfanyl]phenyl}-5,6-dichloropyridine-3-carboxamide is essential for assessing its ecological impact. Recent research has focused on identifying microorganisms capable of metabolizing this compound under aerobic conditions. These studies have revealed that certain bacterial strains can efficiently break down the molecule into less toxic byproducts, which is reassuring for its safe use in industrial and medical applications.

In conclusion, N-{2-[(Carbamoylmethyl)sulfanyl]phenyl}-5,6-dichloropyridine-3-carboxamide (CAS No: 872430-42-7) represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in future research and development efforts.